(E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H20FNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)17(12-15-8-4-5-9-18(15)26)25-27-19-10-6-7-11-20(19)32-25/h4-14H,1-3H3/b17-12-
• InChI Key: DWZYPQBSDMJMFJ-ATVHPVEESA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC=CC=C2F)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)/C(=C/C2=CC=CC=C2F)/C3=NC4=CC=CC=C4O3
• Molecular Formula: C25H20FNO5
• Molecular Weight: 433.4 g/mol
• CAS No.: 496011-43-9

Description

(E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone framework in the (E)-configuration. Key structural features include:

• 2-Fluorophenyl substituent: Introduces electron-withdrawing effects and lipophilicity, which may improve metabolic stability.
• 3,4,5-Trimethoxyphenyl group: A hydrophobic pharmacophore common in anticancer agents, facilitating interactions with biological targets.

This compound is synthesized via Claisen-Schmidt condensation, a method widely used for chalcones (e.g., base-catalyzed aldol reaction between ketones and aldehydes) . Its (E)-configuration is critical for bioactivity, as seen in related chalcones .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between an appropriate benzaldehyde derivative and an acetophenone derivative in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually conducted in an ethanol or methanol solvent under reflux conditions to ensure complete reaction and high yield.

Industrial Production Methods

For industrial-scale production, the synthesis process can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved safety. The use of catalysts and automated systems can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogenation catalysts like palladium on carbon or sodium borohydride to yield alcohols or alkanes.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions with reagents like halogens, nitrating agents, or sulfonating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Chlorine or bromine in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or alkanes.

Substitution: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

(E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one involves its interaction with various molecular targets and pathways. The compound can bind to specific enzymes or receptors, inhibiting their activity and leading to the modulation of biological processes. For example, it may inhibit key enzymes involved in inflammation or cancer cell proliferation, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Key Substituents	Molecular Weight	Bioactivity (if reported)	Reference
Target Compound	Benzo[d]oxazol-2-yl, 2-fluorophenyl, 3,4,5-trimethoxyphenyl	465.43 g/mol	Not explicitly reported
(E)-1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CHO27)	4-Methoxyphenyl, 3,4,5-trimethoxyphenyl	342.36 g/mol	Anticancer (p53-mediated apoptosis)
(E)-1-(2-Aminophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2-Aminophenyl, 3,4,5-trimethoxyphenyl	341.37 g/mol	Structural studies
(E)-1-(3-(Benzo[b]thiophen-3-yl)-2,4,6-trimethoxyphenyl)-3-(2-fluorophenyl)prop-2-en-1-one	Benzo[b]thiophene, 2-fluorophenyl, 2,4,6-trimethoxyphenyl	449.12 g/mol	Not explicitly reported
(E)-1-(2,4,6-Triethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (ETTC)	2,4,6-Triethoxyphenyl, 3,4,5-trimethoxyphenyl	484.52 g/mol	Induces apoptosis in HCC cells

Key Observations

Role of Heterocycles: The benzo[d]oxazol-2-yl group in the target compound differs from benzo[b]thiophene in compound 8 . 2-Fluorophenyl vs. 4-Methoxyphenyl: Fluorine’s electronegativity and lipophilicity may increase metabolic stability and membrane permeability compared to methoxy groups .

Trimethoxyphenyl Pharmacophore :

• The 3,4,5-trimethoxyphenyl group is conserved in all listed compounds, suggesting its critical role in hydrophobic interactions with biological targets (e.g., tubulin in anticancer activity) .

Bioactivity Trends: CHO27 () demonstrates nanomolar potency in prostate cancer via p53 activation, highlighting the importance of methoxy substituents. The target compound’s benzooxazole and fluorine substituents may further modulate potency or mechanism . ETTC () induces mitochondrial apoptosis in hepatocellular carcinoma, suggesting chalcones with bulky substituents (e.g., triethoxyphenyl) retain efficacy despite increased steric hindrance .

Synthetic Accessibility :

• Most compounds are synthesized via Claisen-Schmidt condensation, but yields and purity depend on substituent reactivity. For example, electron-deficient aldehydes (e.g., 2-fluorobenzaldehyde) may require optimized conditions .

Physicochemical and Pharmacokinetic Considerations

• Hydrogen Bonding: The benzooxazole’s nitrogen and oxygen atoms provide additional hydrogen-bonding sites, which could improve target binding compared to non-heterocyclic analogs .

Biological Activity

(E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various biological targets, and potential therapeutic applications.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{21}\text{H}_{19}\text{F}\text{N}\text{O}_4$$

This structure features a benzo[d]oxazole moiety, a fluorophenyl group, and a trimethoxyphenyl group, which are critical for its biological activity.

Research indicates that the biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound has shown potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have indicated that derivatives of benzoxazoles can inhibit DprE1, an enzyme critical for the survival of Mycobacterium tuberculosis .
• Antioxidant Properties : The presence of methoxy groups in the structure may enhance its antioxidant capacity, which is beneficial in reducing oxidative stress in cells.
• Anticancer Activity : Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines. The interaction with cellular pathways related to apoptosis and cell cycle regulation has been noted.

Biological Activity Data

The following table summarizes key findings from recent studies on the biological activity of (E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one.

Biological Activity	Target/Model	IC50 Value (µM)	Reference
DprE1 Inhibition	Mycobacterium tuberculosis	2.2 ± 0.1
Antioxidant Activity	Cell-free assays	Not specified
Cytotoxicity	Various cancer cell lines	Not specified

Case Study 1: Antitubercular Activity

In a study aimed at identifying novel inhibitors against DprE1, compounds similar to (E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one were synthesized and tested. The results showed significant inhibition with an IC50 value of 2.2 ± 0.1 µM for one of the derivatives (BOK-2), indicating potential for further development as a tuberculosis treatment .

Case Study 2: Anticancer Potential

Another study evaluated the cytotoxic effects of benzoxazole derivatives on various cancer cell lines. The results suggested that these compounds could induce apoptosis and inhibit cell proliferation, although specific IC50 values for (E)-2-(benzo[d]oxazol-2-yl)-3-(2-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one were not disclosed .

Research Findings

Recent research highlights the importance of structural modifications in enhancing the biological activity of benzoxazole derivatives. The combination of fluorine substitution and methoxy groups appears to synergistically improve their efficacy against specific biological targets.